Cas no 1206991-59-4 (N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide)

• Product Name: N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide
• CAS No: 1206991-59-4
• MF: C₁₈H₂₄N₄O₃
• MW: 344.408164024353
• CID: 5391364
• Update Time: 2025-10-28

N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(furan-2-ylmethyl)-2-[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxyacetamide
• N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

• Inchi： 1S/C18H24N4O3/c1-13-5-7-22(8-6-13)18-20-14(2)10-17(21-18)25-12-16(23)19-11-15-4-3-9-24-15/h3-4,9-10,13H,5-8,11-12H2,1-2H3,(H,19,23)
• InChI Key： DPNMQNHUHWTJCR-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=CO1)(=O)COC1C=C(C)N=C(N2CCC(C)CC2)N=1

Additional information on N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide

Recent Advances in the Study of N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS: 1206991-59-4)

The compound N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide (CAS: 1206991-59-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, exhibits promising pharmacological properties, particularly in the context of targeted therapy development. The furan and pyrimidine moieties, coupled with the acetamide linker, contribute to its potential as a versatile scaffold for drug design.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. In vitro and in vivo experiments have demonstrated its efficacy in modulating specific signaling pathways, particularly those involved in inflammatory and oncogenic processes. For instance, a 2023 study published in the Journal of Medicinal Chemistry revealed that this compound exhibits potent inhibitory effects on certain kinase enzymes, which are critical targets in cancer therapy. The study highlighted its selectivity and low cytotoxicity, making it a promising candidate for further development.

Another key area of research has been the optimization of the synthetic route for N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide. A recent publication in Organic Process Research & Development detailed a scalable and cost-effective synthesis method, which significantly improves the yield and purity of the compound. This advancement is crucial for facilitating large-scale production and subsequent preclinical studies.

Pharmacokinetic studies have also been conducted to evaluate the absorption, distribution, metabolism, and excretion (ADME) properties of this compound. Preliminary data suggest favorable bioavailability and metabolic stability, although further optimization may be required to enhance its half-life and tissue penetration. These findings were presented at the 2024 American Chemical Society National Meeting, underscoring the compound's potential as a lead molecule in drug discovery pipelines.

In addition to its therapeutic potential, researchers have explored the use of N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide as a chemical probe to study biological systems. Its ability to selectively bind to certain proteins has enabled scientists to gain insights into complex cellular processes, such as protein-protein interactions and signal transduction pathways. This dual utility as both a therapeutic agent and a research tool further enhances its value in the chemical biology landscape.

Looking ahead, ongoing research aims to explore the compound's applications in combination therapies and its potential to address drug resistance mechanisms. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate its transition from bench to bedside. As the body of evidence grows, N-[(furan-2-yl)methyl]-2-{[6-methyl-2-(4-methylpiperidin-1-yl)pyrimidin-4-yl]oxy}acetamide is poised to become a cornerstone in the development of next-generation therapeutics.